6-bromo-2-pyridin-4-yl-1H-imidazo[4,5-b]pyridine
Overview
Description
6-bromo-2-pyridin-4-yl-1H-imidazo[4,5-b]pyridine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a range of interesting properties, including its ability to interact with biological systems in unique and useful ways. In
Scientific Research Applications
Corrosion Inhibition :
- Imidazo[4,5-b]pyridine derivatives, including 6-bromo-2-(4-chlorophenyl)-3-(prop-2-yn-1-yl)-3H-imidazo[4,5-b]pyridine and 6-bromo-2-(4-chlorophenyl)-3-decyl-3H-imidazo[4,5-b], have shown high performance as corrosion inhibitors for mild steel in acidic environments, with inhibition percentages reaching up to 90% (Saady et al., 2021).
Molecular Structure Analysis :
- The crystal and molecular structure of 6-bromo-2-(furan-2-yl)-3-(prop-2-ynyl)-3H-imidazo[4,5-b]pyridine has been extensively studied using single crystal X-ray diffraction data, revealing significant insights into the compound's solid-state geometry and intermolecular interactions (Rodi et al., 2013).
Anticancer and Antimicrobial Activity :
- Synthesized derivatives of 6-bromo-2-(substituted)-3H-imidazo[4,5-b]pyridine have exhibited notable antibacterial, antifungal, and anticancer activities, particularly against breast cancer cell lines (Shelke et al., 2017).
Potential as Enzyme Inhibitors :
- Novel 6-bromo-imidazo[4,5-b]pyridine derivatives have been synthesized and investigated as potential tyrosyl-tRNA synthetase inhibitors. These compounds showed promising results in molecular docking studies (Jabri et al., 2023).
Antiproliferative Activity :
- Certain 6-bromo-imidazo[4,5-b]pyridine derivatives have demonstrated cytotoxic activity against human cancer cell lines, suggesting their potential in cancer therapy (Liszkiewicz et al., 2007).
Experimental and Theoretical Studies :
- A new pyridine derivative, 6-bromo-2-(4-methoxyphenyl)-3-nonyl-3H-imidazo[4,5-b]pyridine, showed a high inhibition efficiency of 92% against mild steel corrosion in hydrochloric acid. This was supported by quantum chemical calculations and molecular dynamics simulations (Saady et al., 2020).
properties
IUPAC Name |
6-bromo-2-pyridin-4-yl-1H-imidazo[4,5-b]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7BrN4/c12-8-5-9-11(14-6-8)16-10(15-9)7-1-3-13-4-2-7/h1-6H,(H,14,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFUINQPWBNQDSQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C2=NC3=C(N2)C=C(C=N3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7BrN4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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